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Compound of Interest

Compound Name: (2-pyridyldithio)-PEG4-propargyl

Cat. No.: B604963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the molecular weight and related physicochemical

properties of the heterobifunctional crosslinker, (2-pyridyldithio)-PEG4-propargyl. This

reagent is frequently utilized in bioconjugation, antibody-drug conjugate (ADC) development,

and Proteolysis Targeting Chimera (PROTAC) synthesis due to its unique functional groups.[1]

(2-pyridyldithio)-PEG4-propargyl is a polyethylene glycol (PEG) based linker molecule

featuring a pyridyl disulfide group at one terminus and a propargyl group at the other.[2][3] The

pyridyl disulfide moiety readily reacts with free thiol groups (sulfhydryls) on proteins and other

biomolecules.[2][3] The terminal propargyl group (an alkyne) enables covalent linkage to azide-

containing molecules through copper-catalyzed azide-alkyne cycloaddition, a highly efficient

and specific reaction commonly known as "Click Chemistry".[2][3][4] The incorporated

hydrophilic PEG4 linker enhances the water solubility of the molecule and its conjugates.[2][3]

Physicochemical Data
The key quantitative properties of (2-pyridyldithio)-PEG4-propargyl are summarized below.

The molecular weight is determined by its chemical formula, C₁₆H₂₃NO₄S₂.[1][2][5][6]
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Property Value Source

Chemical Formula C₁₆H₂₃NO₄S₂ [2][5]

Molecular Weight 357.49 g/mol [5][6]

CAS Number 2170240-99-8 [2][5]

Appearance Colorless to light yellow liquid

Purity Typically ≥98% [2]

Storage Conditions -20°C [2]

Methodology for Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation is based on the chemical formula and the standard atomic weights of each

element.

Experimental Protocol: Calculation of Molecular Weight

Determine the Chemical Formula: The first step is to identify the precise chemical formula of

the molecule. From reliable sources, the formula for (2-pyridyldithio)-PEG4-propargyl is
established as C₁₆H₂₃NO₄S₂.[1][2][5]

Identify Constituent Elements: The elements present in the molecule are Carbon (C),

Hydrogen (H), Nitrogen (N), Oxygen (O), and Sulfur (S).

Count Atoms of Each Element:

Carbon (C): 16 atoms

Hydrogen (H): 23 atoms

Nitrogen (N): 1 atom

Oxygen (O): 4 atoms

Sulfur (S): 2 atoms
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Sum the Atomic Weights: Multiply the count of each atom by its standard atomic weight and

sum the results.

Atomic Weight of C ≈ 12.011 u

Atomic Weight of H ≈ 1.008 u

Atomic Weight of N ≈ 14.007 u

Atomic Weight of O ≈ 15.999 u

Atomic Weight of S ≈ 32.065 u

Final Calculation:

(16 * 12.011) + (23 * 1.008) + (1 * 14.007) + (4 * 15.999) + (2 * 32.065) = 357.49 g/mol

Table 2: Elemental Composition and Molecular Weight Calculation

Element Symbol Atom Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 16 12.011 192.176

Hydrogen H 23 1.008 23.184

Nitrogen N 1 14.007 14.007

Oxygen O 4 15.999 63.996

Sulfur S 2 32.065 64.130

Total 357.493

Visualization of Molecular Structure
The logical arrangement of the functional components within the (2-pyridyldithio)-PEG4-
propargyl molecule is critical to its function as a crosslinker. The following diagram illustrates

this relationship.
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Caption: Logical flow of the (2-pyridyldithio)-PEG4-propargyl bifunctional linker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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